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Compound of Interest

Compound Name: Diallyldimethylammonium chloride

Cat. No.: B1216736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the flocculation performance of

Poly(diallyldimethylammonium chloride) (PolyDADMAC) with varying molecular weights.

The information presented is supported by experimental data to aid in the selection of the most

appropriate polymer for specific water and wastewater treatment applications.

Influence of Molecular Weight on Flocculation
Performance
PolyDADMAC is a cationic polymer widely utilized for its high charge density and stability in

solid-liquid separation processes.[1] Its effectiveness as a flocculant is significantly influenced

by its molecular weight, which dictates the primary mechanism of action—charge neutralization

or bridging.[1][2]

Low Molecular Weight (<100,000 Da): These shorter polymer chains possess good mobility

and a high charge density.[1] They excel at charge neutralization, rapidly combining with and

destabilizing negatively charged colloidal particles.[1] However, their bridging capability is

weak, making them less effective for forming large, dense flocs, particularly in high-turbidity

water.[1] They are often preferred for applications where initial charge neutralization is the

main goal, such as in low-turbidity water or as a pre-treatment step.[1]
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Medium Molecular Weight (100,000 - 500,000 Da): This category offers a balance between

charge neutralization and bridging effects.[1] The moderate chain length allows for effective

charge neutralization while also beginning to form bridges between particles, leading to the

formation of larger flocs.[1] These are versatile and widely used in municipal and industrial

wastewater treatment.[1]

High Molecular Weight (>500,000 Da): Characterized by long polymer chains, these

PolyDADMACs exhibit a strong bridging effect.[1][3] They can adsorb onto multiple particles

simultaneously, creating large, strong, and dense flocs that settle quickly.[3][4] This makes

them highly suitable for treating high-turbidity wastewater, sludge dewatering, and

applications where rapid and efficient sedimentation is crucial.[1][3] However, their higher

viscosity requires optimized mixing conditions to ensure proper dispersion.[1]

Data Presentation
The following table summarizes quantitative data from studies comparing the performance of

different molecular weight PolyDADMACs.
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Molecular
Weight (
g/mol )

Applicati
on

Optimal
Dosage
(mg/L)

Turbidity
Removal
(%)

TSS
Removal
(%)

COD
Removal
(%)

Referenc
e

8.8 x 10⁴

Pulp and

Paper Mill

Wastewate

r

1.2
~85 (at 6

mg/L PAM)

~90 (at 6

mg/L PAM)

~97 (at 6

mg/L PAM)
[5]

10.5 x 10⁴

Pulp and

Paper Mill

Wastewate

r

1.2
~90 (at 6

mg/L PAM)

~92 (at 6

mg/L PAM)

~98.6 (at 6

mg/L PAM)
[5]

15.7 x 10⁴

Pulp and

Paper Mill

Wastewate

r

1.2
~95 (at 6

mg/L PAM)

~95 (at 6

mg/L PAM)

~98 (at 6

mg/L PAM)
[5]

500,000

High-

Turbidity

Wastewate

r

Not

Specified

Not

Specified

Not

Specified
50-60 [3]

2,000,000

High-

Turbidity

Wastewate

r

Not

Specified

Not

Specified

Not

Specified
>80 [3]

Note: The study on pulp and paper mill wastewater utilized a dual-polymer system with

Polyacrylamide (PAM) as a flocculant aid. The PolyDADMAC dosage was optimized at 1.2

mg/L, while the PAM dosage was varied, with 6.0 mg/L showing high efficacy.

Experimental Protocols
The most common method for evaluating the performance of flocculants is the jar test. This

procedure simulates the coagulation and flocculation processes in a water treatment plant.

Jar Test Protocol for PolyDADMAC Evaluation
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1. Preparation of Stock Solution:

Prepare a 0.1% (w/v) stock solution of each PolyDADMAC molecular weight to be tested by
dissolving the polymer in deionized water. Ensure complete dissolution.

2. Water Sample Characterization:

Collect a representative sample of the water or wastewater to be treated (minimum 10 L).[6]
Measure and record the initial pH, turbidity, Total Suspended Solids (TSS), and Chemical
Oxygen Demand (COD).[6][7]

3. Jar Test Apparatus Setup:

Use a standard jar test apparatus with multiple beakers (typically 1 L or 2 L).[7][8]
Fill each beaker with a known volume of the water sample (e.g., 1000 mL).[6]

4. Coagulation (Rapid Mix):

Place the beakers in the jar tester and begin rapid mixing at a high speed (e.g., 200 rpm) to
simulate flash mixing.[9][10]
Simultaneously add the desired dosages of the PolyDADMAC stock solution to each beaker
using syringes. Dosages can range from 0.4 to 2.0 mg/L or higher, depending on the water
quality.[5][9]
Continue rapid mixing for a short period, typically 1 to 2 minutes.[9]

5. Flocculation (Slow Mix):

Reduce the stirring speed to a slow mix (e.g., 30-40 rpm) to promote floc growth.[7][9]
Continue slow mixing for a longer period, typically 10 to 20 minutes.[8][9]
Observe the formation, size, and characteristics of the flocs.

6. Sedimentation:

Stop the stirrers and allow the flocs to settle for a specified period, typically 20 to 30 minutes.
[7][8]

7. Sample Analysis:
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Carefully withdraw a supernatant sample from each beaker from a point below the surface
and above the settled sludge.[8]
Measure the final turbidity, TSS, and COD of the supernatant for each dosage and molecular
weight.[9][11]
Measure the zeta potential of the treated water to assess charge neutralization.[9]
Calculate the percentage removal for each parameter to determine the optimal dosage and
the most effective molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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